Cas no 42785-81-9 (Urea,N-(1,1-dimethyl-2-propyn-1-yl)-N'-phenyl-)

• Product Name: Urea,N-(1,1-dimethyl-2-propyn-1-yl)-N'-phenyl-
• CAS No: 42785-81-9
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 325238
• PubChem ID: 2806504
• Update Time: 2025-04-19

Urea,N-(1,1-dimethyl-2-propyn-1-yl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Urea,N-(1,1-dimethyl-2-propyn-1-yl)-N'-phenyl-
• 1-(2-METHYLBUT-3-YN-2-YL)-3-PHENYLUREA
• HMS550B16
• Maybridge1_003030
• AKOS010651567
• CCG-241994
• 1-(2-methylbut-3-yn-2-yl)-3-phenylurea, AldrichCPR
• FT-0703367
• 42785-81-9
• MANDELICACIDHYDRAZIDE
• DTXSID20384495

• Inchi： 1S/C12H14N2O/c1-4-12(2,3)14-11(15)13-10-8-6-5-7-9-10/h1,5-9H,2-3H3,(H2,13,14,15)
• InChI Key： AIDYKFYCUUWCBS-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1)NC(C#C)(C)C

Computed Properties

• Exact Mass: 202.11100
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 2.68380

Urea,N-(1,1-dimethyl-2-propyn-1-yl)-N'-phenyl- Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：